Cas no 21472-30-0 (2H-Imidazol-2-one,1,3-dihydro-4-(3-nitrobenzoyl)-)

2H-Imidazol-2-one,1,3-dihydro-4-(3-nitrobenzoyl)- structure
21472-30-0 structure
Product name:2H-Imidazol-2-one,1,3-dihydro-4-(3-nitrobenzoyl)-
CAS No:21472-30-0
MF:C10H7N3O4
MW:233.180281877518
CID:252626
PubChem ID:77174698

2H-Imidazol-2-one,1,3-dihydro-4-(3-nitrobenzoyl)- Chemical and Physical Properties

Names and Identifiers

    • 2H-Imidazol-2-one,1,3-dihydro-4-(3-nitrobenzoyl)-
    • 4-Imidazolin-2-one,4-(m-nitrobenzoyl)- (8CI)
    • 1,3-dihydro-4-(3-nitrobenzoyl)-2H-Imidazol-2-one
    • 4-(3-nitro-benzoyl)-1,3-dihydro-imidazol-2-one
    • FT-0745628
    • 4-(3-NITROBENZOYL)-1,3-DIHYDROIMIDAZOL-2-ONE
    • 21472-30-0
    • Inchi: InChI=1S/C10H7N3O4/c14-9(8-5-11-10(15)12-8)6-2-1-3-7(4-6)13(16)17/h1-5H,(H2,11,12,15)
    • InChI Key: VZJASQKSGCZEOF-UHFFFAOYSA-N
    • SMILES: [N+](C1=CC=CC(C(C2=CNC(=O)N2)=O)=C1)([O-])=O

Computed Properties

  • Exact Mass: 233.04371
  • Monoisotopic Mass: 233.044
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 399
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 104A^2

Experimental Properties

  • PSA: 101.34

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